(3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine

• IUPAC Name: 3,4-dimethoxy-N-[(4-propan-2-ylphenyl)methyl]aniline
• InChI: InChI=1S/C18H23NO2/c1-13(2)15-7-5-14(6-8-15)12-19-16-9-10-17(20-3)18(11-16)21-4/h5-11,13,19H,12H2,1-4H3
• InChI Key: FXXLUFCDJWCRHV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

(3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine, also known as DIPT, is a chemical compound that belongs to the class of tryptamines. It has been studied extensively for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine is not fully understood, but it is believed to act as a serotonin receptor agonist, particularly on the 5-HT2A receptor. This receptor is known to play a role in the regulation of mood, perception, and cognition. By binding to this receptor, (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine is thought to alter the activity of certain brain regions, leading to changes in perception and mood.
Biochemical and Physiological Effects:
(3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine has been found to have several biochemical and physiological effects, including changes in heart rate, blood pressure, and body temperature. It has also been shown to increase the release of certain neurotransmitters, such as dopamine and norepinephrine, which are involved in the regulation of mood and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine in lab experiments is its ability to induce hallucinations and alter perception, which can be useful in studying the neural mechanisms underlying these phenomena. However, one limitation is the potential for adverse effects on the central nervous system, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine, including further studies on its mechanism of action and its potential therapeutic applications. Additionally, research could focus on developing new analogs of (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine that may have improved therapeutic properties or fewer side effects. Finally, studies could explore the use of (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine in combination with other drugs or therapies to enhance its therapeutic effects.
In conclusion, (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine is a chemical compound that has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. While much is still unknown about its mechanism of action and potential therapeutic applications, research on (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine has the potential to lead to new insights into the workings of the brain and the development of new treatments for psychiatric disorders.

Synthesis Methods

The synthesis of (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine involves several steps, starting with the reaction of 3,4-dimethoxybenzaldehyde with nitroethane to produce 1-(3,4-dimethoxyphenyl)-2-nitropropene. This intermediate is then reduced using sodium borohydride to yield 3,4-dimethoxyphenethylamine. The final step involves the reaction of 3,4-dimethoxyphenethylamine with 4-isopropylbenzyl chloride in the presence of a base to produce (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine.

Scientific Research Applications

(3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have potential therapeutic applications in the treatment of depression, anxiety, and other psychiatric disorders. Additionally, (3,4-dimethoxyphenyl)(4-isopropylbenzyl)amine has been studied for its effects on the central nervous system, including its ability to alter perception and induce hallucinations.